3-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-4-carboxamide

• IUPAC Name: 3-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C10H9ClN4OS/c1-2-8-14-15-10(17-8)13-9(16)6-3-4-12-5-7(6)11/h3-5H,2H2,1H3,(H,13,15,16)
• InChI Key: VJSXPESTVDFWIC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)C2=C(C=NC=C2)Cl
• Molecular Formula: C10H9ClN4OS
• Molecular Weight: 268.72 g/mol

Description

3-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-4-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a heterocyclic organic compound that contains a pyridine ring and a thiadiazole ring. It has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 3-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-4-carboxamide is not well understood. However, it has been suggested that the compound may inhibit the growth of microorganisms and cancer cells by interfering with their DNA replication and protein synthesis.
Biochemical and physiological effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. It has been found to induce apoptosis in cancer cells and inhibit the growth of microorganisms. It has also been shown to affect the activity of certain enzymes and proteins in the body.

Advantages and Limitations for Lab Experiments

3-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-4-carboxamide has several advantages as a compound for lab experiments. It is relatively easy to synthesize and purify, and it exhibits potent antimicrobial and antitumor activities. However, its use in lab experiments is limited by its potential toxicity and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the research on 3-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-4-carboxamide. One direction is to investigate its potential use as a herbicide and insecticide. Another direction is to study its mechanism of action in more detail to better understand its potential applications in the treatment of cancer and infectious diseases. Additionally, further research is needed to evaluate the potential toxicity of the compound and its derivatives.

Synthesis Methods

The synthesis of 3-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-4-carboxamide has been achieved using several methods. One of the most commonly used methods involves the reaction of 5-ethyl-2-amino-1,3,4-thiadiazole with 3-chloro-4-pyridinecarboxylic acid in the presence of a dehydrating agent such as phosphorus oxychloride. The resulting product is then purified through recrystallization or column chromatography.

Scientific Research Applications

3-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-4-carboxamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit antimicrobial, antifungal, and antitumor activities. It has also been investigated for its potential use as a herbicide and insecticide.